Cas no 2138366-18-2 (3-azatricyclo3.3.3.0,1,5undecan-6-amine)

• Product Name: 3-azatricyclo3.3.3.0,1,5undecan-6-amine
• CAS No: 2138366-18-2
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 5610346
• PubChem ID: 165475752
• Update Time: 2025-05-21

3-azatricyclo3.3.3.0,1,5undecan-6-amine Chemical and Physical Properties

Names and Identifiers

• EN300-844507
• 2138366-18-2
• 3-azatricyclo[3.3.3.0,1,5]undecan-6-amine
• 3-azatricyclo3.3.3.0,1,5undecan-6-amine

• Inchi： 1S/C10H18N2/c11-8-2-5-9-3-1-4-10(8,9)7-12-6-9/h8,12H,1-7,11H2
• InChI Key： KESFJZCTMMSJAM-UHFFFAOYSA-N
• SMILES： N1CC23CCCC2(C1)C(CC3)N

Computed Properties

• Exact Mass: 166.146998583g/mol
• Monoisotopic Mass: 166.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 3-azatricyclo3.3.3.0,1,5undecan-6-amine

Introduction to 3-Azatricyclo[3.3.3.0,1,5]Undecan-6-Amine (CAS No: 2138366-18-2)

The compound 3-Azatricyclo[3.3.3.0,1,5]Undecan-6-Amine, identified by the CAS registry number 2138366-18-2, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of polycyclic amines, which are known for their complex ring systems and versatile applications in various fields of chemistry and materials science.

The name azatricyclo refers to the presence of a nitrogen atom within a tricyclic framework, which is a defining feature of this compound's structure. The tricyclo system in this molecule is characterized by three fused rings, creating a rigid and stable framework that contributes to its unique chemical reactivity and physical properties.

Recent studies have highlighted the potential of polycyclic amines like 3-Azatricyclo[...]Undecan-6-Amine in drug design and materials synthesis. Researchers have explored its ability to act as a scaffold for bioactive molecules due to its ability to accommodate diverse functional groups while maintaining structural integrity.

In terms of synthesis, the compound can be prepared through various methods, including cycloaddition reactions and ring-closing metathesis. These methods allow for precise control over the stereochemistry and regioselectivity of the product, which is critical for applications in medicinal chemistry.

The structural complexity of this compound makes it an attractive candidate for studying molecular recognition and supramolecular chemistry. Its rigid framework facilitates interactions with other molecules, making it suitable for applications in catalysis and sensor development.

Moreover, the compound's electronic properties have been studied extensively in recent years. Computational studies have revealed that the nitrogen atom within the tricyclic system plays a significant role in modulating the molecule's reactivity and electronic behavior.

In conclusion, 3-Azatricyclo[...]Undecan-6-Amine (CAS No: 2138366-18-2) is a fascinating compound with a wide range of potential applications in modern chemistry. Its unique structure and functional properties continue to inspire innovative research across various disciplines.